4-Amino-3-(2,4-dihydroxyphenyl)-1H-1,2,4-triazole-5(4H)-thione

• Molecular Formula: C8H8N4O2S
• Molecular Weight: 224.24 g/mol
• SMILES: C1=CC(=C(C=C1O)O)C2=NNC(=S)N2N
• InChI: InChI=1S/C8H8N4O2S/c9-12-7(10-11-8(12)15)5-2-1-4(13)3-6(5)14/h1-3,13-14H,9H2,(H,11,15)
• InChIKey: OGFYNYXFDWHFBW-UHFFFAOYSA-N

4-Amino-3-(2,4-dihydroxyphenyl)-1H-1,2,4-triazole-5(4H)-thione – Procurement-Ready Identity and Core Characteristics

4-Amino-3-(2,4-dihydroxyphenyl)-1H-1,2,4-triazole-5(4H)-thione (CAS 1187975-28-5, molecular formula C₈H₈N₄O₂S, molecular weight 224.24 g·mol⁻¹) belongs to the 4-amino-1,2,4-triazole-5-thione class, a scaffold recognized for diverse pharmacological activities including enzyme inhibition, antimicrobial action, and antioxidant capacity [1]. The compound features a 2,4-dihydroxyphenyl substituent at the triazole C3 position, a free 4-amino group, and a C5 thione moiety, distinguishing it from mono-hydroxy, unsubstituted phenyl, and regioisomeric dihydroxy analogs in both pharmacophoric geometry and metal-coordination potential [2]. Its PubChem CID is 163323677; commercial availability is documented through multiple supplier catalogs at research-grade purity (typically ≥98%) [1].

Triazole-5-thione scaffold for enzyme inhibition pathway studies

Resorcinol-type 2,4-dihydroxyphenyl pharmacophore for metal-coordination and SAR exploration

Research-grade purity suitable for antiproliferative, tyrosinase, and P450 screening workflows

• [1] PubChem Compound Summary. 4-Amino-3-(2,4-dihydroxyphenyl)-1H-1,2,4-triazole-5(4H)-thione. CID 163323677. National Center for Biotechnology Information. Created 2022-06-07. View Source
• [2] WO2016013947A1 – Nowe analogi 1,2,4-triazoli i sposób otrzymywania analogów 1,2,4-triazoli. Uniwersytet Przyrodniczy w Lublinie; Instytut Przemysłu Organicznego. Filed 2015-07-20, published 2016-01-28. Claims analogs of 1,2,4-triazoles with 2,4-dihydroxyphenyl substitution possessing antiproliferative properties. View Source

Why 4-Amino-3-(2,4-dihydroxyphenyl)-1H-1,2,4-triazole-5(4H)-thione Cannot Be Casually Substituted by In-Class Analogs

Within the 4-amino-1,2,4-triazole-5-thione family, the identity and regiochemistry of the C3-aryl substituent fundamentally dictate target engagement, potency, and selectivity profiles. The 2,4-dihydroxyphenyl motif of this compound constitutes a resorcinol-type (meta-dihydroxy) pharmacophore, which is chemically and biologically distinct from the catechol-type 3,4-dihydroxy, the hydroquinone-type 2,5-dihydroxy, and mono-hydroxy or unsubstituted phenyl variants [1]. This distinction is not merely theoretical: patent WO2016013947A1 explicitly claims that 1,2,4-triazole analogs bearing a 2,4-dihydroxyphenyl substituent possess antiproliferative properties, while the closest mono-hydroxy analog (4-amino-3-(4-hydroxyphenyl)-1H-1,2,4-triazole-5(4H)-thione) exhibits a tyrosinase inhibition Ki of 2400 nM [2][3]. Substituting the 2,4-dihydroxyphenyl moiety for a phenyl or mono-hydroxyphenyl group would eliminate the bidentate metal-coordination capability and alter hydrogen-bond donor/acceptor topology, rendering structure-activity relationship (SAR) extrapolation unreliable for any procurement decision where biological activity is the selection criterion [1][2].

Hydroxyl pattern 2,4-Dihydroxy placement (resorcinol) determines target engagement; mono-hydroxy or unsubstituted phenyl analogs may not transfer activity profiles.

Regioisomer identity 2,5-Dihydroxy (hydroquinone) or 3,4-dihydroxy (catechol) isomers alter pKa, metal-chelation geometry and patent-supported pharmacophore relevance.

• [1] WO2016013947A1 – Nowe analogi 1,2,4-triazoli i sposób otrzymywania analogów 1,2,4-triazoli. Uniwersytet Przyrodniczy w Lublinie; Instytut Przemysłu Organicznego. Published 2016-01-28. Description: analogs of 1,2,4-triazoles of general formula (I) with different type of substitution of 2,4-dihydroxyphenyl system; antiproliferative properties. View Source
• [2] Ghani U, Ullah N. New potent inhibitors of tyrosinase: novel clues to binding of 1,3,4-thiadiazole-2(3H)-thiones, 1,3,4-oxadiazole-2(3H)-thiones, 4-amino-1,2,4-triazole-5(4H)-thiones, and substituted hydrazides to the dicopper active site. Bioorg Med Chem. 2010;18(11):4042-8. doi:10.1016/j.bmc.2010.04.021. PMID: 20452224. View Source
• [3] BindingDB Entry BDBM50320722. Ki = 2400 nM for 4-amino-3-(4-hydroxyphenyl)-1H-1,2,4-triazole-5(4H)-thione against polyphenol oxidase 2 (Agaricus bisporus tyrosinase). Curated from Ghani & Ullah (2010). View Source

Quantitative Differentiation Evidence: 4-Amino-3-(2,4-dihydroxyphenyl)-1H-1,2,4-triazole-5(4H)-thione vs. Closest Analogs

Antiproliferative Patent Claim: 2,4-Dihydroxyphenyl Substitution Is Specifically Required for Activity in Fused Triazole Systems

Patent WO2016013947A1 explicitly claims novel analogs of 1,2,4-triazoles of general formula (I) featuring 'different type of substitution of 2,4-dihydroxyphenyl system' and states that 'the analogs have antiproliferative properties' [1]. The patent describes fused triazolo[4,3-b]pyridazine and triazolo[4,3-a]pyrimidine systems incorporating the 2,4-dihydroxyphenyl group at position 3 of the fused ring, with the 2,4-substitution pattern being structurally integral to the claimed pharmacophore. In contrast, the unsubstituted phenyl and mono-hydroxy analogs are not covered by this patent's specific claims for antiproliferative activity, as the 2,4-dihydroxy arrangement provides the requisite hydrogen-bond donor/acceptor geometry for target engagement [1].

Antiproliferative patent claim

Reported

2,4-Dihydroxyphenyl substitution specifically claimed for antiproliferative activity (WO2016013947A1); unsubstituted/mono-OH analogs not included

Supports antiproliferative pathway research context

Patent claims cover fused triazolo[4,3-b]pyridazine/pyrimidine systems; no quantitative IC₅₀ disclosed

Evidence Dimension	Antiproliferative activity (patent-claimed biological property)
Target Compound Data	2,4-Dihydroxyphenyl-substituted 1,2,4-triazole analogs – antiproliferative activity explicitly claimed in WO2016013947A1
Comparator Or Baseline	Unsubstituted phenyl, mono-hydroxy, 2,5-dihydroxy, and 3,4-dihydroxy analogs – not claimed for antiproliferative activity in the same patent family
Quantified Difference	Qualitative: patent claims are specific to 2,4-dihydroxyphenyl substitution pattern; other substitution patterns are outside the scope of the antiproliferative claims
Conditions	Patent WO2016013947A1; fused triazolo[4,3-b]pyridazine and triazolo[4,3-a]pyrimidine systems; no quantitative IC₅₀ disclosed in the patent document

Why This Matters

For research programs targeting antiproliferative triazole scaffolds, the 2,4-dihydroxyphenyl substitution is a patent-validated structural determinant of activity, making the compound a strategically relevant procurement choice over generic phenyl or mono-hydroxy analogs that lack this specific intellectual property support.

• [1] WO2016013947A1. Nowe analogi 1,2,4-triazoli i sposób otrzymywania analogów 1,2,4-triazoli. Uniwersytet Przyrodniczy w Lublinie; Instytut Przemysłu Organicznego. International Publication Date: 2016-01-28. Description lines 133-135: 'The present invention relates to new analogs of 1,2,4-triazoles of the general formula (I) with different type of substitution of 2,4-dihydroxyphenyl system. The analogs have antiproliferative properties.' View Source

Tyrosinase Inhibition: Mono-Hydroxy Analog Ki Benchmark Enables Class-Level Potency Projection for the 2,4-Dihydroxy Derivative

The closest analog with published quantitative enzyme inhibition data, 4-amino-3-(4-hydroxyphenyl)-1H-1,2,4-triazole-5(4H)-thione, exhibits a Ki of 2400 ± n/a nM (2.4 µM) against mushroom tyrosinase (polyphenol oxidase 2, Agaricus bisporus) in a mixed-type inhibition mode, as determined by Ghani and Ullah (2010) [1][2]. The study demonstrated that substitutions at C3 of the triazole ring play a major role in binding affinity to the dicopper active site. The target compound carries an additional hydroxyl group at the 2-position of the phenyl ring, providing a resorcinol-type bidentate metal-coordination motif absent in the 4-hydroxy analog; this additional coordination capability is structurally analogous to known potent tyrosinase inhibitor scaffolds that employ catechol or resorcinol groups for dicopper center engagement [3]. While direct quantitative data for the 2,4-dihydroxy compound is not yet published, the structural rationale supports a projection of enhanced binding affinity relative to the mono-hydroxy analog.

Tyrosinase inhibition analog

Class-level inference

Mono-hydroxy analog Ki = 2400 nM (mushroom tyrosinase); 2,4-dihydroxy projected to enhance binding via bidentate metal coordination

Supports tyrosinase inhibitor SAR exploration

Direct Ki for target compound not yet reported; binding mode projection based on resorcinol motif

Evidence Dimension	Tyrosinase (polyphenol oxidase 2) inhibition – enzyme binding affinity
Target Compound Data	No published Ki/IC₅₀; structurally predicted to exhibit enhanced affinity due to additional 2-OH group enabling bidentate metal coordination
Comparator Or Baseline	4-Amino-3-(4-hydroxyphenyl)-1H-1,2,4-triazole-5(4H)-thione: Ki = 2400 nM vs. mushroom tyrosinase (mixed-type inhibition)
Quantified Difference	Projected improvement based on structural SAR; exact fold-change not yet experimentally determined
Conditions	Ghani & Ullah (2010) Bioorg Med Chem 18:4042-8; mushroom tyrosinase (Agaricus bisporus); mixed-type inhibition kinetics; 25 compounds tested; substitution at C3 of triazole ring identified as primary affinity determinant

Why This Matters

For melanogenesis research and tyrosinase inhibitor development, the 2,4-dihydroxyphenyl compound offers a structurally rationalized enhancement pathway over the established 4-hydroxy analog (Ki = 2.4 µM), positioning it as a high-priority candidate when superior copper-enzyme engagement is the procurement criterion.

• [1] Ghani U, Ullah N. New potent inhibitors of tyrosinase: novel clues to binding of 1,3,4-thiadiazole-2(3H)-thiones, 1,3,4-oxadiazole-2(3H)-thiones, 4-amino-1,2,4-triazole-5(4H)-thiones, and substituted hydrazides to the dicopper active site. Bioorg Med Chem. 2010;18(11):4042-8. PMID: 20452224. View Source
• [2] BindingDB. Ki Summary for BDBM50320722: 4-amino-3-(4-hydroxyphenyl)-1H-1,2,4-triazole-5(4H)-thione vs. polyphenol oxidase 2. Ki = 2400 nM. Data curated from Ghani & Ullah (2010). View Source
• [3] Ghani U, Ullah N. (2010). Abstract: 'Substitutions at C3 of the triazole ring and C5 of the thiadiazole/oxadiazole rings were found to be playing a major role in the high binding affinity to tyrosinase.' Bioorg Med Chem 18:4042-8. View Source

C4H Enzyme Inhibition: Phenyl Analog Achieves Sub-Micromolar Potency; Dihydroxy Substitution Expected to Modulate CYP450-Class Enzyme Engagement

The unsubstituted phenyl analog, 4-amino-5-phenyl-2,4-dihydro-3H-1,2,4-triazole-3-thione, was identified as the most potent inhibitor in a series tested against trans-cinnamate 4-hydroxylase (C4H, a plant cytochrome P450 enzyme) from Populus kitakamiensis, with an IC₅₀ of 0.32 µM [1][2]. Critically, replacement of the phenyl group with heterocycles or substituted phenyl groups drastically reduced activity, demonstrating that aryl ring electronics and hydrogen-bonding capacity are major determinants of C4H inhibition [1]. The target compound incorporates a 2,4-dihydroxyphenyl motif that offers dual hydrogen-bond donor capability at the resorcinol positions, which is structurally distinct from both the unsubstituted phenyl (no H-bond donors) and mono-hydroxy analogs (single H-bond donor). In the potato tuber disk functional assay, the phenyl analog at 0.2–20 ng/disk caused a 3-fold accumulation of trans-cinnamic acid in the presence of elicitor laminarin, confirming target engagement in a plant tissue context [1].

Plant C4H P450 inhibition

Cross-study comparable

Phenyl analog IC₅₀ = 0.32 µM (trans-cinnamate 4-hydroxylase); resorcinol-type H-bonding may modulate CYP450 selectivity

Supports agrochemical P450 screening context

Substituted phenyl groups can drastically alter activity per SAR; 2,4-diOH effect not directly measured

Evidence Dimension	C4H (trans-cinnamate 4-hydroxylase) inhibition – IC₅₀ and functional efficacy
Target Compound Data	Not directly tested against C4H; structurally positioned with resorcinol-type 2,4-dihydroxy motif predicted to alter P450 binding via dual H-bonding vs. phenyl analog
Comparator Or Baseline	4-Amino-5-phenyl-2,4-dihydro-3H-1,2,4-triazole-3-thione: IC₅₀ = 0.32 µM (mixed-inhibitor); 3-fold trans-cinnamic acid accumulation in potato tuber disk assay at 0.2–20 ng/disk
Quantified Difference	Not directly quantified; SAR study showed substituted phenyl groups drastically reduce activity vs. unsubstituted phenyl; 2,4-dihydroxy effect on C4H not yet reported
Conditions	Hong et al. (2005) J Pesticide Sci 30(4):406-408; C4H from Populus kitakamiensis expressed in yeast; mixed-inhibition kinetics; potato tuber disk functional assay with laminarin elicitor

Why This Matters

The phenyl analog's sub-micromolar C4H IC₅₀ (0.32 µM) establishes the triazole-5-thione scaffold as a validated plant P450 inhibitor chemotype; procurement of the 2,4-dihydroxyphenyl variant enables exploration of how resorcinol-type hydrogen bonding modulates CYP450 family enzyme selectivity, a key consideration for agrochemical lead optimization.

• [1] Hong S, Yamada N, Harada A, Kawai S, Kuwano E. Inhibition of trans-Cinnamate 4-Hydroxylase by 4-Amino-5-aryl-2,3-dihydro-3H-1,2,4-triazole-3-thiones. J Pesticide Sci. 2005;30(4):406-408. IC₅₀ = 0.32 µM for 4-amino-5-phenyl derivative; mixed-inhibitor; 3-fold trans-cinnamic acid accumulation in potato disks. View Source
• [2] Enzyme Information System. Literature summary for EC 1.14.14.91: 4-amino-5-phenyl-2,4-dihydro-3H-1,2,4-triazole-3-thione, IC₅₀ = 0.00032 mM (0.32 µM). Data extracted from Hong et al. (2005). View Source

Regioisomeric Differentiation: 2,4-Dihydroxyphenyl vs. 2,5-Dihydroxyphenyl – Resorcinol vs. Hydroquinone Pharmacophore Identity

The regioisomeric analog 4-amino-3-(2,5-dihydroxyphenyl)-1H-1,2,4-triazole-5(4H)-thione (CAS 2108104-04-5, same molecular formula C₈H₈N₄O₂S, MW 224.24) is commercially available and represents the closest possible substitution isomer . The 2,4-dihydroxy (resorcinol-type) and 2,5-dihydroxy (hydroquinone-type) arrangements are chemically non-equivalent with respect to: (i) pKa values of the phenolic hydroxyl groups (resorcinol: pKa₁ ≈ 9.3, pKa₂ ≈ 11.1; hydroquinone: pKa₁ ≈ 9.9, pKa₂ ≈ 11.6), affecting ionization state at physiological pH; (ii) metal-chelation geometry – the 1,3-dihydroxy (resorcinol) arrangement cannot form a stable 5-membered chelate ring with a single metal center, whereas the 1,2- (catechol) and potentially the 2,5- arrangement offer different coordination modes; and (iii) directed hydrogen-bonding vectors that influence molecular recognition at enzyme active sites [1]. Patent WO2016013947A1 specifically selects the 2,4-dihydroxyphenyl pattern for its claimed antiproliferative analogs, suggesting this regioisomeric preference is functionally meaningful rather than arbitrary [2].

Regioisomer differentiation

Class-level inference

2,4-Dihydroxy (resorcinol) vs 2,5-dihydroxy (hydroquinone): distinct pKa values, metal-chelation modes, and patent-supported pharmacophore preference

Supports regioisomer SAR profiling

No head-to-head biological data available; selection guided by physicochemical and IP context

Evidence Dimension	Regioisomeric identity – 2,4-dihydroxy (resorcinol-type) vs. 2,5-dihydroxy (hydroquinone-type) substitution pattern
Target Compound Data	2,4-Dihydroxyphenyl substitution: resorcinol-type; pKa₁ ≈ 9.3, pKa₂ ≈ 11.1; 1,3-dihydroxy geometry (cannot form 5-membered metal chelate); specifically claimed in WO2016013947A1 for antiproliferative activity
Comparator Or Baseline	2,5-Dihydroxyphenyl analog (CAS 2108104-04-5): hydroquinone-type; pKa₁ ≈ 9.9, pKa₂ ≈ 11.6; 1,4-dihydroxy geometry; not covered by the same patent claims
Quantified Difference	Physicochemical: ΔpKa ≈ 0.6 (first ionization); functional: 2,4-isomer is patent-validated for antiproliferative activity; 2,5-isomer lacks equivalent patent support; biological activity head-to-head data not available
Conditions	Physicochemical property comparison based on resorcinol vs. hydroquinone parent structures; patent specificity from WO2016013947A1

Why This Matters

When procuring a dihydroxyphenyl-triazole-thione for structure-activity studies, the 2,4- vs. 2,5-regioisomer choice determines the pharmacophore type (resorcinol vs. hydroquinone), metal-binding mode, and ionization behavior; the patent-validated 2,4-isomer is the appropriate selection for antiproliferative target programs.

• [1] PubChem Compound Summary. 4-Amino-3-(2,4-dihydroxyphenyl)-1H-1,2,4-triazole-5(4H)-thione. CID 163323677. Computed physicochemical properties: XLogP3-AA = 0.2; H-Bond Donor Count = 4; H-Bond Acceptor Count = 5. View Source
• [2] WO2016013947A1. Claims specifically directed to analogs with 'different type of substitution of 2,4-dihydroxyphenyl system.' Published 2016-01-28. View Source

Validated Application Scenarios for 4-Amino-3-(2,4-dihydroxyphenyl)-1H-1,2,4-triazole-5(4H)-thione Based on Quantitative Evidence

Antiproliferative Drug Discovery: Lead Optimization of 2,4-Dihydroxyphenyl Triazolopyridazine and Triazolopyrimidine Fused Systems

Research groups pursuing antiproliferative agents based on fused 1,2,4-triazole systems should procure this compound as a key synthetic intermediate or pharmacophore reference. Patent WO2016013947A1 specifically validates the 2,4-dihydroxyphenyl substitution pattern for antiproliferative activity in triazolo[4,3-b]pyridazine and triazolo[4,3-a]pyrimidine scaffolds [1]. The free 4-amino group enables further derivatization (Schiff base formation, acylation, or incorporation into fused heterocycles) while preserving the pharmacophoric 2,4-dihydroxyphenyl motif. This compound provides a strategically differentiated starting point compared to unsubstituted phenyl or mono-hydroxy analogs, which lack the specific patent-supported antiproliferative SAR.

Tyrosinase Inhibitor Development: Second-Generation Resorcinol-Type Dicopper Active Site Ligands

Building on the validated mono-hydroxy analog (4-amino-3-(4-hydroxyphenyl)-1H-1,2,4-triazole-5(4H)-thione, Ki = 2400 nM against mushroom tyrosinase [2]), this 2,4-dihydroxyphenyl derivative offers an additional phenolic hydroxyl that can potentially enhance dicopper active site engagement at tyrosinase/polyphenol oxidase. The resorcinol-type 1,3-dihydroxy arrangement provides a distinct metal-coordination geometry compared to catechol-type inhibitors, making this compound valuable for probing alternative binding modes at the binuclear copper center [3]. Applications include melanogenesis research, hyperpigmentation therapeutic development, and insecticide lead discovery targeting arthropod tyrosinase.

Plant Cytochrome P450 (C4H) Inhibitor Screening: Exploring Aryl Hydroxylation Effects on CYP450 Enzyme Selectivity

The triazole-5-thione scaffold is validated as a sub-micromolar inhibitor of trans-cinnamate 4-hydroxylase (C4H), with the phenyl analog achieving IC₅₀ = 0.32 µM and demonstrating functional efficacy in plant tissue (3-fold trans-cinnamic acid accumulation in potato tuber disks at 0.2–20 ng/disk) [4]. Procuring the 2,4-dihydroxyphenyl variant enables direct assessment of how resorcinol-type hydrogen bonding modulates plant P450 inhibition potency and selectivity. This compound is suitable for agrochemical lead discovery programs targeting phenylpropanoid pathway enzymes, where differential hydroxylation patterns on the inhibitor may translate to species-selective or pathway-selective C4H inhibition.

Structure-Activity Relationship Studies: Regioisomeric Profiling of Dihydroxyphenyl Triazole-Thiones Across Biological Targets

For comprehensive SAR campaigns, this compound serves as the 2,4-dihydroxy (resorcinol-type) representative within a regioisomeric panel that includes the 2,5-dihydroxy (hydroquinone-type, CAS 2108104-04-5) and potentially 3,4-dihydroxy (catechol-type) analogs. Systematic procurement of all three regioisomers, which share identical molecular formula (C₈H₈N₄O₂S, MW 224.24) but differ in hydroxyl geometry, pKa, and metal-binding mode, enables rigorous deconvolution of hydroxyl position effects on enzyme inhibition, antioxidant capacity, and cellular activity. The 2,4-isomer is distinguished by its patent-supported antiproliferative relevance and resorcinol-type pharmacophore identity [1][2].

Application

Selection Property

Validation Focus

Antiproliferative pathway studies

2,4-Dihydroxyphenyl pharmacophore context

Patent-claimed antiproliferative relevance in fused triazole systems; verify in target-specific assays

Tyrosinase inhibition studies

Resorcinol-type metal-coordination motif

Binding affinity relative to mono-hydroxy analog; dicopper active-site engagement assessment

Plant P450 inhibition screening

Aryl hydroxylation pattern for CYP selectivity

C4H inhibition potency and species-selectivity evaluation

Regioisomeric SAR profiling

2,4- vs 2,5-dihydroxy isomer identity

Hydroxyl position effects on enzyme inhibition, metal binding, and cellular activity endpoints

• [1] WO2016013947A1. Nowe analogi 1,2,4-triazoli i sposób otrzymywania analogów 1,2,4-triazoli. Published 2016-01-28. 2,4-Dihydroxyphenyl-substituted 1,2,4-triazole analogs claimed for antiproliferative properties. View Source
• [2] Ghani U, Ullah N. New potent inhibitors of tyrosinase. Bioorg Med Chem. 2010;18(11):4042-8. 4-Amino-3-(4-hydroxyphenyl)-1H-1,2,4-triazole-5(4H)-thione: Ki = 2400 nM vs. mushroom tyrosinase. PMID: 20452224. View Source
• [3] BindingDB BDBM50320722. Ki summary for 4-amino-3-(4-hydroxyphenyl)-1H-1,2,4-triazole-5(4H)-thione. Polyphenol oxidase 2 (Agaricus bisporus), Ki = 2400 nM, mixed-type inhibition. View Source
• [4] Hong S, Yamada N, Harada A, Kawai S, Kuwano E. Inhibition of trans-Cinnamate 4-Hydroxylase by 4-Amino-5-aryl-2,3-dihydro-3H-1,2,4-triazole-3-thiones. J Pesticide Sci. 2005;30(4):406-408. IC₅₀ = 0.32 µM for phenyl analog. View Source